62-37-3

Chlormerodrin

In Stock

• CAS RN:
• 62-37-3

• Formula:
• C5H11ClHgN2O2

• InChI:
• InChI=1S/C5H11N2O2.ClH.Hg/c1-4(9-2)3-7-5(6)8;;/h4H,1,3H2,2H3,(H3,6,7,8);1H;/q;;+1/p-1

• InChIKey:
• BJFGVYCULWBXKF-UHFFFAOYSA-M

• Chlormerodrin belongs to the class of organic compounds known as isoureas. These are organic compounds containing the isourea group, with the general structure R1N(R2)C(=NR3)OR4, or its hydrocarbyl derivatives (R1, R2, R3, R4=H, alkyl, aryl). Chlormerodrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Chlormerodrin has been detected in multiple biofluids, such as urine and blood.

ethyl [(3-benzyl-4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate

• CAS RN:
• 351162-37-3

• Formula:
• C22H24N2O3S2

• InChI:
• InChI=1S/C22H24N2O3S2/c1-2-27-18(25)14-28-22-23-20-19(16-11-7-4-8-12-17(16)29-20)21(26)24(22)13-15-9-5-3-6-10-15/h3,5-6,9-10H,2,4,7-8,11-14H2,1H3

• InChIKey:
• JRDUGQGLTYBRAX-UHFFFAOYSA-N

• Ethyl [(3-benzyl-4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate is a useful research compound. Its molecular formula is C22H24N2O3S2 and its molecular weight is 428.6g/mol. The purity is usually 95%.

3,4-Difluoro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

In Stock

• CAS RN:
• 898762-37-3

• Formula:
• C21H21F2NO3

• InChI:
• InChI=1S/C21H21F2NO3/c22-18-5-4-17(13-19(18)23)20(25)16-3-1-2-15(12-16)14-24-8-6-21(7-9-24)26-10-11-27-21/h1-5,12-13H,6-11,14H2

• InChIKey:
• VSFAWFHTJXZYFQ-UHFFFAOYSA-N

• 3,4-Difluoro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone is a useful research compound. Its molecular formula is C21H21F2NO3 and its molecular weight is 373.4 g/mol. The purity is usually 95%.

N-(2-oxo-2-(2-phenylmorpholino)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

In Stock

• CAS RN:
• 953962-37-3

• Formula:
• C22H26N2O4S

• InChI:
• InChI=1S/C22H26N2O4S/c25-22(24-12-13-28-21(16-24)18-7-2-1-3-8-18)15-23-29(26,27)20-11-10-17-6-4-5-9-19(17)14-20/h1-3,7-8,10-11,14,21,23H,4-6,9,12-13,15-16H2

• InChIKey:
• OSRBJWMXTBZBOR-UHFFFAOYSA-N

• N-(2-oxo-2-(2-phenylmorpholino)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.52. The purity is usually 95%.

2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

In Stock

• CAS RN:
• 1043162-37-3

• Formula:
• C19H16ClN3O

• InChI:
• InChI=1S/C19H16ClN3O/c20-16-11-5-4-9-14(16)19(24)21-18-15-10-6-12-17(15)22-23(18)13-7-2-1-3-8-13/h1-5,7-9,11H,6,10,12H2,(H,21,24)

• InChIKey:
• FMMYKTPSQBAQCH-UHFFFAOYSA-N

• 2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide is a useful research compound. Its molecular formula is C19H16ClN3O and its molecular weight is 337.81. The purity is usually 95%.

5-{[Chloro(phenyl)acetyl]amino}-2-hydroxybenzoic acid

In Stock

• CAS RN:
• 1365962-37-3

• Formula:
• C15H12ClNO4

• InChI:
• InChI=1S/C15H12ClNO4/c16-13(9-4-2-1-3-5-9)14(19)17-10-6-7-12(18)11(8-10)15(20)21/h1-8,13,18H,(H,17,19)(H,20,21)

• InChIKey:
• AZRLVZKACVVADB-UHFFFAOYSA-N

• 5-{[Chloro(phenyl)acetyl]amino}-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C15H12ClNO4 and its molecular weight is 305.71 g/mol. The purity is usually 95%.

(1R,3s,5S)-N-(3,5-dimethoxyphenyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carboxamide

In Stock

• CAS RN:
• 2109462-37-3

• Formula:
• C21H25N3O4

• InChI:
• InChI=1S/C21H25N3O4/c1-26-17-9-14(10-18(13-17)27-2)23-21(25)24-15-6-7-16(24)12-19(11-15)28-20-5-3-4-8-22-20/h3-5,8-10,13,15-16,19H,6-7,11-12H2,1-2H3,(H,23,25)

• InChIKey:
• BNWNHRVPWOGGMY-UHFFFAOYSA-N

• (1R,3s,5S)-N-(3,5-dimethoxyphenyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.448. The purity is usually 95%.

6-(Thiolan-3-yloxy)pyridine-2-carbonitrile

In Stock

• CAS RN:
• 2167862-37-3

• Formula:
• C10H10N2OS

• InChI:
• InChI=1S/C10H10N2OS/c11-6-8-2-1-3-10(12-8)13-9-4-5-14-7-9/h1-3,9H,4-5,7H2

• InChIKey:
• ZRLYBTZBCAQYOK-UHFFFAOYSA-N

• 6-(Thiolan-3-yloxy)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.26. The purity is usually 95%.